Cas no 1805875-19-7 (1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one
• CAS No: 1805875-19-7
• MF: C₁₁H₁₁BrF₂O₃
• MW: 309.104049921036
• CID: 4973017
• Update Time: 2025-10-29

1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O3/c1-6(15)10(12)7-3-4-8(16-2)9(5-7)17-11(13)14/h3-5,10-11H,1-2H3
• InChI Key： ODZOHNGVAWOQPH-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=C(C=1)OC(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• XLogP3: 3.3
• Topological Polar Surface Area: 35.5

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one

Introduction to 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one (CAS No. 1805875-19-7)

The compound 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one (CAS No. 1805875-19-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structural features, which include a bromine atom attached to a propanone group and a substituted phenyl ring with difluoromethoxy and methoxy substituents. The combination of these functional groups makes it a versatile building block for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1805875-19-7 through innovative methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the yield but also improve the purity of the compound, making it suitable for high-quality research and industrial applications. The incorporation of difluoromethoxy and methoxy groups into the aromatic ring imparts unique electronic and steric properties, which are crucial for its biological activity.

One of the most promising areas of research involving 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one is its application in drug discovery. Studies have shown that this compound exhibits potent anti-inflammatory and anti-tumor activities, making it a valuable candidate for developing new therapeutic agents. Researchers have also explored its potential as an intermediate in the synthesis of complex natural products and bioactive molecules.

In addition to its pharmacological applications, CAS No. 1805875-19-7 has found utility in agrochemicals, particularly as a precursor for herbicides and fungicides. Its ability to undergo various nucleophilic substitutions and electrophilic aromatic substitutions makes it an ideal starting material for designing environmentally friendly agrochemicals with enhanced efficacy and reduced toxicity.

From a materials science perspective, this compound has been investigated for its role in the synthesis of advanced polymers and optoelectronic materials. The presence of electron-withdrawing groups such as bromine and difluoromethoxy enhances the conjugation and stability of polymer chains, leading to improved mechanical and electronic properties.

Recent studies have also focused on the eco-friendly synthesis and recycling of 1-Bromo-1-(3-(difluoromethoxy)-4-methoxyphenyl)propan-2-one, aligning with global sustainability goals. Green chemistry approaches, including the use of renewable solvents and catalysts, have been successfully implemented to minimize waste generation during its production.

In conclusion, CAS No. 1805875-19-7 stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with cutting-edge synthetic methods and biological activities, positions it as a key player in modern chemical research. Continued exploration into its properties will undoubtedly unlock new opportunities for innovation in pharmaceuticals, agrochemicals, and materials science.